Cas no 23328-11-2 (21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI))

23328-11-2 structure
Product name:21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI)
21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI)
- 1-[(4-methylphenyl)methyl]piperazine
- 2-hydroxy-4-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-4-oxobutanoic acid methyl ester
- 23328-11-2
- NSC64941
- methyl 4-[(3S,8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxidanyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxidanyl-4-oxidanylidene-butanoate
- NSC-64941
- A818445
-
- Inchi: InChI=1S/C12H18N2/c1-11-2-4-12(5-3-11)10-14-8-6-13-7-9-14/h2-5,13H,6-10H2,1H3
- InChI Key: RNAXUUAJNMDESG-UHFFFAOYSA-N
- SMILES: CC1C=CC(CN2CCNCC2)=CC=1
Computed Properties
- Exact Mass: 404.25600
- Monoisotopic Mass: 404.256
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 558.3°C at 760 mmHg
- Flash Point: 186.3°C
- Refractive Index: 1.559
- PSA: 83.83000
- LogP: 3.41940
21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI) Related Literature
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Jacques Goulpeau,Barbara Lonetti,Daniel Trouchet,Armand Ajdari,Patrick Tabeling Lab Chip, 2007,7, 1154-1161
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3. Book reviews
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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5. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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8. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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